Cas no 873009-66-6 (Benzonitrile, 4-(5-bromo-2-methyl-4-oxazolyl)-)

• Product Name: Benzonitrile, 4-(5-bromo-2-methyl-4-oxazolyl)-
• CAS No: 873009-66-6
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• CID: 1874312
• PubChem ID: 68104932
• Update Time: 2025-04-21

Benzonitrile, 4-(5-bromo-2-methyl-4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(5-bromo-2-methyl-4-oxazolyl)-
• 873009-66-6
• 4-(5-Bromo-2-methyl-4-oxazolyl)benzonitrile
• SCHEMBL10313040
• DTXSID101261571

• Inchi： 1S/C11H7BrN2O/c1-7-14-10(11(12)15-7)9-4-2-8(6-13)3-5-9/h2-5H,1H3
• InChI Key： IJJVXPJKICFLFD-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC(C#N)=CC=2)N=C(C)O1

Computed Properties

• Exact Mass: 261.97418Da
• Monoisotopic Mass: 261.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų